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Compound of Interest

Compound Name: 1-Boc-7-azaindole

Cat. No.: B137363 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical properties of N-Boc-7-

azaindole (tert-butyl 1H-pyrrolo[2,3-b]pyridine-1-carboxylate), a key building block in modern

medicinal chemistry. This document summarizes essential quantitative data, details relevant

experimental protocols for property determination, and includes visualizations to aid in

understanding experimental workflows.

Core Physical Properties
N-Boc-7-azaindole is a colorless to pale yellow liquid at room temperature. Its key physical

characteristics are summarized in the tables below.
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Identifier Value Source

IUPAC Name
tert-butyl 1H-pyrrolo[2,3-

b]pyridine-1-carboxylate

Synonyms
1-Boc-7-azaindole, 1-(tert-

Butoxycarbonyl)-7-azaindole

CAS Number 138343-77-8 [1][2][3]

Molecular Formula C₁₂H₁₄N₂O₂ [1][2][3]

Molecular Weight 218.25 g/mol [1][2][3]

Appearance Colorless to pale yellow liquid [2]

Property Value Conditions Source

Density 1.135 g/mL 25 °C [2]

Boiling Point

(Predicted)
327.2 ± 34.0 °C [3][4]

Refractive Index (n_D) 1.546 20 °C [2][3]

Spectroscopic Data
Spectroscopic analysis is crucial for the structural confirmation of N-Boc-7-azaindole.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR (CDCl₃, 400 MHz) δ (ppm): 8.17 (dd, J = 4.7, 1.3 Hz, 1H), 7.74 (dd, J = 7.7, 1.4 Hz,

1H), 7.63 (d, J = 7.8 Hz, 2H), 7.36 (t, J = 7.9 Hz, 2H), 7.11 – 6.99 (m, 2H), 6.64 (dd, J = 7.7,

4.8 Hz, 1H).[5]

¹³C NMR (CDCl₃, 101 MHz) δ (ppm): 151.43, 148.68, 148.31, 138.47, 129.87, 125.69,

123.56, 108.42, 107.83.[5]
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Detailed methodologies for determining the key physical properties of N-Boc-7-azaindole are

outlined below. These are generalized protocols and may require optimization for this specific

compound.

Determination of Boiling Point (Thiele Tube Method)
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For small sample volumes, the Thiele tube method is a common and effective

technique.

Materials:

Thiele tube

Thermometer (calibrated)

Capillary tube (sealed at one end)

Small test tube

Heat-resistant oil (e.g., mineral oil)

Bunsen burner or heating mantle

Stand and clamps

Procedure:

Sample Preparation: A small amount of N-Boc-7-azaindole is placed into the small test tube.

Capillary Insertion: The capillary tube, with its sealed end uppermost, is placed inside the

test tube containing the sample.

Apparatus Assembly: The test tube is attached to the thermometer, ensuring the sample is

level with the thermometer bulb. This assembly is then clamped and immersed in the Thiele

tube filled with oil, making sure the oil level is above the sample but below the opening of the

test tube.
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Heating: The side arm of the Thiele tube is gently heated. The shape of the tube allows for

convection currents to ensure uniform heating of the oil bath.

Observation: As the temperature rises, a stream of bubbles will emerge from the open end of

the capillary tube. Heating is continued until a steady stream of bubbles is observed.

Boiling Point Determination: The heat source is removed, and the apparatus is allowed to

cool. The boiling point is the temperature at which the liquid just begins to enter the capillary

tube.
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Apparatus Setup Measurement
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Physical Properties

Implications in Chemistry

N-Boc-7-azaindole

Molecular Weight
(218.25 g/mol)

Density
(1.135 g/mL)

Boiling Point
(Predicted: 327.2 °C)

Appearance
(Liquid)

Solubility
(Solvent Dependent)

Reaction Conditions
(e.g., Solvent Choice, Temperature)

impacts stoichiometry

Purification Methods
(e.g., Distillation, Chromatography)

affects determines

Storage and Handling

guidesinfluences
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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